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Compound of Interest

Compound Name: D-Arabinose-13C

Cat. No.: B15142135 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of isotopically labeled compounds is paramount. This guide provides essential,

immediate safety and logistical information for D-Arabinose-¹³C, a non-radioactive, stable

isotope-labeled sugar. The following procedural guidance is designed to directly answer

specific operational questions, ensuring the integrity of your research and the safety of

laboratory personnel.

Personal Protective Equipment (PPE)
While D-Arabinose is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to minimize exposure and prevent contamination. The

recommended personal protective equipment for handling D-Arabinose-¹³C is consistent with

that for its unlabeled counterpart.
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PPE Item Specification Rationale

Eye/Face Protection

Safety goggles with side

shields conforming to EN 166

(EU) or NIOSH (US)

standards.[1][2]

Protects eyes from potential

dust particles or splashes.

Hand Protection

Nitrile rubber gloves (thickness

>0.11 mm) or other suitable

chemical-resistant gloves.[3]

Prevents skin contact with the

compound.

Body Protection Laboratory coat.
Protects clothing and skin from

accidental spills.

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[4] If dust

is generated, a NIOSH-

approved respirator may be

necessary.[1]

Minimizes inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Protocol
Proper handling techniques are essential to maintain the purity of D-Arabinose-¹³C and ensure

accurate experimental results.

Preparation:

Work in a well-ventilated area, such as a laboratory fume hood, especially when handling

the powder form to minimize dust generation.

Ensure an eyewash station and safety shower are readily accessible.

Prepare all necessary equipment, including spatulas, weighing paper, and solvent-

compatible containers, before opening the product vial.

Weighing and Aliquoting:

Minimize the generation of dust when handling the solid material.
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Use a clean, dedicated spatula for transferring the powder.

Close the container tightly after use to protect the product from moisture and

contamination.

Dissolving:

D-Arabinose is soluble in water.

Add the desired solvent to the weighed D-Arabinose-¹³C and mix gently until fully

dissolved.

Storage:

Store the solid compound and any prepared solutions in a cool, dry place, away from

strong oxidizing agents.

For long-term stability, especially for compounds labeled with stable isotopes, it is

recommended to store them protected from light.

Accidental Release Measures
In the event of a spill, follow these procedures:

Spill Scenario Containment and Clean-up

Minor Spill

Vacuum or sweep up the material and place it

into a suitable, labeled disposal container. Avoid

generating dusty conditions. Ventilate the area.

Major Spill

Evacuate the area. Use proper personal

protective equipment as outlined above. Contain

the spill and then proceed with clean-up as for a

minor spill.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water.

Eye Contact Rinse with pure water for at least 15 minutes.

Ingestion Rinse mouth with water. Do not induce vomiting.

Disposal Plan
The disposal of D-Arabinose-¹³C is straightforward as it contains a stable, non-radioactive

isotope.

Waste Characterization: D-Arabinose-¹³C is not classified as hazardous waste.

Disposal Method: Dispose of the compound and any contaminated materials in a manner

consistent with federal, state, and local regulations for non-hazardous chemical waste.

Stable Isotope Consideration: No special procedures are required for the disposal of

compounds containing stable isotopes like ¹³C. They can be handled in the same way as

their unlabeled counterparts.
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Caption: Workflow for Safe Handling and Disposal of D-Arabinose-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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